Cas no 1932298-10-6 ((1S)-1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 1932298-10-6
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 5211583
• Update Time: 2025-10-31

(1S)-1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 5-bromo-4-(difluoromethyl)-α-methyl-, (αS)-
• (1S)-1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-ol

• Inchi： 1S/C8H8BrF2NO/c1-4(13)5-2-12-3-6(9)7(5)8(10)11/h2-4,8,13H,1H3/t4-/m0/s1
• InChI Key： DIAMTPONMAXHTO-BYPYZUCNSA-N
• SMILES： C1=NC=C(Br)C(C(F)F)=C1[C@H](C)O

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 327.4±37.0 °C(Predicted)
• pka: 12.94±0.20(Predicted)

Additional information on (1S)-1-5-bromo-4-(difluoromethyl)pyridin-3-ylethan-1-ol

Chemical Overview of CAS No. 1932298-10-6: (1S)-1-(5-Bromo-4-(Difluoromethyl)Pyridin-3-Yl)Ethanol

CAS No. 1932298-10-6, commonly referred to as (1S)-1-(5-bromo-4-(difluoromethyl)pyridin-3-yl)ethanol, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom, a difluoromethyl group, and an ethanol moiety in an S configuration. The stereochemistry at the chiral center plays a crucial role in determining its biological activity and chemical reactivity.

The synthesis of this compound involves a series of precise reactions, including nucleophilic substitution, electrophilic substitution, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient production of this enantiomerically pure compound, which is essential for its application in drug discovery and development. The presence of the bromine atom and the difluoromethyl group introduces electronic and steric effects that enhance its reactivity in various chemical transformations.

Recent studies have highlighted the potential of (1S)-1-(5-bromo-4-(difluoromethyl)pyridin-3-yl)ethanol as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for kinases and other enzyme targets, which are critical in treating diseases such as cancer and neurodegenerative disorders. Its ability to undergo diverse functional group transformations makes it an invaluable building block in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring's aromaticity and the substituents' electronic properties make it suitable for use in the development of advanced materials such as conductive polymers and coordination polymers. Recent research has demonstrated its potential as a ligand in metalloporphyrins, which are used in catalysis and sensing applications.

The environmental impact of CAS No. 1932298-10-6 has also been a subject of recent investigations. Studies have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further research is required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, (1S)-1-(5-bromo-4-(difluoromethyl)pyridin-3-yl)ethanol represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial applications.